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Compound of Interest

Compound Name: Camphor oxime

Cat. No.: B8808870

Essential Safety and Handling Guide for
Camphor Oxime

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety and logistical information for
handling Camphor oxime, including detailed operational and disposal plans.

Hazard Identification and Personal Protective
Equipment

There are conflicting reports regarding the specific hazards of Camphor oxime. While some
sources classify (1R)-Camphor Oxime as non-hazardous, the parent compound, Camphor,
and its DL-isomer are classified under the Globally Harmonized System (GHS) with several
hazards.[1][2] To ensure the highest level of safety, it is prudent to handle Camphor oxime
with the precautions applicable to its parent compound until a definitive hazard classification for
all its isomers is established.

The primary hazards associated with Camphor, and therefore potentially with Camphor oxime,
include flammability, skin and eye irritation, and potential for organ damage with prolonged or
repeated exposure.[1][2]

Quantitative Data Summary
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Property

Value

Source

GHS Classification (Camphor)

Flammable solids (Category
2), Skin irritation (Category 2),
Serious eye damage/eye
irritation (Category 2A),
Specific target organ toxicity —
single exposure (Category 3),
Specific target organ toxicity —
repeated exposure (Category
2)

[1]2]

Flash Point (Camphor)

64 °C (147.2 °F)

Autoignition Temperature

(Camphor)

466 °C (870.8 °F)

Recommended Personal Protective Equipment (PPE)

To mitigate risks, the following PPE is mandatory when handling Camphor oxime:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.

Hand Protection

Nitrile gloves.[3][4][51[6]1[7]

Provides chemical resistance

against potential skin irritants.

Body Protection

A flame-retardant lab coat.

Protects against flammable

solids and skin contact.

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation.
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

» Ventilation: Always handle Camphor oxime in a well-ventilated area, preferably within a
certified chemical fume hood.

« Ignition Sources: Eliminate all potential ignition sources from the handling area, including
open flames, hot plates, and spark-producing equipment.

» Emergency Equipment: Ensure that a safety shower, eyewash station, and a Class B fire
extinguisher are readily accessible.

2. Handling Solid Camphor Oxime:

» Weighing: When weighing the solid, do so in a fume hood or a ventilated balance enclosure
to minimize dust inhalation.

o Transfers: Use appropriate tools (spatulas, etc.) to transfer the solid, avoiding the creation of
dust clouds.

« Static Electricity: Ground all equipment and containers to prevent the buildup of static
electricity, which can ignite flammable dust.

3. Preparing Solutions:

o Solvent Addition: When dissolving Camphor oxime, add the solid to the solvent slowly while
stirring to control the dissolution rate and prevent splashing.

o Container: Use a sealed or covered container to minimize the release of vapors.

Disposal Plan

Proper disposal of Camphor oxime and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

1. Waste Segregation:
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e Solid Waste: Collect all unused Camphor oxime powder and any grossly contaminated
disposable materials (e.g., weighing paper, gloves) in a designated, labeled hazardous
waste container.

o Liquid Waste: Solutions of Camphor oxime should be collected in a separate, labeled
hazardous waste container for flammable organic liquids.

o Sharps: Any contaminated sharps (needles, broken glass) must be disposed of in a
designated sharps container.

2. Disposal Method:

o All waste containing Camphor oxime must be disposed of through a licensed professional
waste disposal service.[8]

o The preferred method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber to ensure complete destruction of the compound and to prevent the
release of harmful combustion byproducts.

Experimental Workflow Diagram
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Safe Handling and Disposal of Camphor Oxime
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Caption: Workflow for the safe handling and disposal of Camphor oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Camphor
oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8808870#personal-protective-equipment-for-
handling-camphor-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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